Pimarane
Overview
Description
Pimarane is a terpenoid fundamental parent and a diterpene.
Scientific Research Applications
Cardiovascular Therapeutics
Pimarane-type diterpenes have been investigated for their potential in treating cardiovascular diseases. Research highlights their vasorelaxant action and ability to inhibit vascular contractility, primarily by blocking extracellular calcium influx. These properties suggest their utility in managing hypertension and other cardiovascular conditions (Tirapelli, Ambrósio, da Costa, & de Oliveira, 2008).
Antimicrobial Activity
Studies have also shown that pimarane diterpenes exhibit significant antimicrobial activity. Notably, they are effective against oral pathogens, which could make them useful in treating dental caries and related conditions. Their antimicrobial properties extend to various microorganisms, making them a potential source for developing new antimicrobial agents (Porto et al., 2009).
Antifungal and Antibacterial Agents
Pimarane diterpenes have been identified in fungi, showing notable antifungal and antibacterial properties. This suggests their potential use in developing treatments against infections caused by fungi and bacteria. These natural products offer a rich source for pharmacological exploration due to their diverse bioactivities (Ye & Ai, 2022).
Anticancer Properties
Research has also identified the anticancer potential of pimarane diterpenes. These compounds have been shown to modulate multidrug resistance in cancer cells, suggesting their use in enhancing the efficacy of existing cancer therapies. Their role in sensitizing cancer cells to chemotherapy drugs opens new avenues for cancer treatment (Na et al., 1998).
Synthesis and Biological Activities
The synthesis of pimarane-type diterpenes has been a subject of study, primarily due to their range of biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. This research contributes to understanding how these compounds can be synthesized for therapeutic use (Sass et al., 2013).
properties
Product Name |
Pimarane |
|---|---|
Molecular Formula |
C20H36 |
Molecular Weight |
276.5 g/mol |
IUPAC Name |
(2R,4aS,4bR,8aS,10aS)-2-ethyl-2,4b,8,8-tetramethyl-3,4,4a,5,6,7,8a,9,10,10a-decahydro-1H-phenanthrene |
InChI |
InChI=1S/C20H36/c1-6-19(4)13-10-16-15(14-19)8-9-17-18(2,3)11-7-12-20(16,17)5/h15-17H,6-14H2,1-5H3/t15-,16-,17-,19+,20+/m0/s1 |
InChI Key |
GZHFBZCDMVGRTI-HROONELDSA-N |
Isomeric SMILES |
CC[C@@]1(CC[C@H]2[C@H](C1)CC[C@@H]3[C@@]2(CCCC3(C)C)C)C |
SMILES |
CCC1(CCC2C(C1)CCC3C2(CCCC3(C)C)C)C |
Canonical SMILES |
CCC1(CCC2C(C1)CCC3C2(CCCC3(C)C)C)C |
synonyms |
3beta-hydroxy-19-O-acetyl-pimara-8(9),15-dien-7-one pimarane |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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